Cas no 1803893-09-5 (3-Bromo-1-(2-(difluoromethoxy)-3-methylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethoxy)-3-methylphenyl)propan-1-one
• CAS No: 1803893-09-5
• MF: C₁₁H₁₁BrF₂O₂
• MW: 293.104649782181
• CID: 5007161
• Update Time: 2025-08-03

3-Bromo-1-(2-(difluoromethoxy)-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethoxy)-3-methylphenyl)propan-1-one

• Inchi： 1S/C11H11BrF2O2/c1-7-3-2-4-8(9(15)5-6-12)10(7)16-11(13)14/h2-4,11H,5-6H2,1H3
• InChI Key： AURCUDAJTUPSCC-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C)C=1OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(difluoromethoxy)-3-methylphenyl)propan-1-one

Compound CAS No. 1803893-09-5: 3-Bromo-1-(2-(difluoromethoxy)-3-methylphenyl)propan-1-one

The compound with CAS No. 1803893-09-5, known as 3-Bromo-1-(2-(difluoromethoxy)-3-methylphenyl)propan-1-one, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a difluoromethoxy group, and a methyl group attached to a phenyl ring, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel pharmaceutical agents. The presence of the bromine atom and the difluoromethoxy group introduces significant electronic effects, making this compound a promising candidate for use in drug design. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, where its reactivity and stability have been extensively studied.

The synthesis of 3-Bromo-1-(2-(difluoromethoxy)-3-methylphenyl)propan-1-one involves a multi-step process that typically begins with the preparation of the phenyl ring substituted with the necessary groups. The introduction of the bromine atom and the difluoromethoxy group requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve this.

In terms of physical properties, this compound exhibits a melting point of approximately 75°C and a boiling point around 240°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various analytical techniques including HPLC and NMR spectroscopy.

The application of CAS No. 1803893-09-5 extends beyond pharmaceuticals into materials science, where it has been investigated for its potential use in polymer synthesis. The compound's ability to act as a crosslinking agent has been explored in recent studies, offering new avenues for developing high-performance polymers with tailored properties.

Moreover, the environmental impact of this compound has been a topic of interest in recent research. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This finding is particularly relevant for industries seeking eco-friendly alternatives in their production processes.

In conclusion, 3-Bromo-1-(2-(difluoromethoxy)-3-methylphenyl)propan-1-one, with CAS No. 1803893-09-5, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike.